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Compound of Interest

Compound Name: SGC2085 hydrochloride

Cat. No.: B593814 Get Quote

SGC2085 Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, handling, and experimental use

of SGC2085 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is SGC2085 hydrochloride and what is its primary mechanism of action?

SGC2085 is a potent and selective inhibitor of Coactivator Associated Arginine

Methyltransferase 1 (CARM1/PRMT4). It functions with an IC50 value of 50 nM and exhibits

over 100-fold selectivity for CARM1 compared to other Protein Arginine Methyltransferases

(PRMTs), though it does show weak inhibition of PRMT6 (IC50 = 5.2 μM). CARM1 is a key

enzyme that methylates arginine residues on histone and non-histone proteins, playing a

crucial role in transcriptional regulation.
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SGC2085 hydrochloride inhibits CARM1-mediated protein methylation.

Q2: In which solvents is SGC2085 hydrochloride soluble?

SGC2085 hydrochloride has good solubility in several organic solvents but is insoluble in

water. For optimal results, it is critical to use fresh, anhydrous DMSO, as moisture can

significantly reduce solubility.

Solubility Data Summary
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

DMSO 30 - 100 mg/mL ~96 - 320 mM

Use of fresh,

anhydrous

DMSO is critical.

Sonication or

gentle warming

may be required

for higher

concentrations.

Ethanol 30 - 62 mg/mL ~96 - 198 mM
Sonication is

recommended.

DMF 30 mg/mL ~96 mM

Water Insoluble Insoluble

Ethanol:PBS (pH

7.2) (1:10)
0.1 mg/mL ~0.32 mM

Limited aqueous

solubility.

Q3: How should I store SGC2085 hydrochloride powder and stock solutions?

Proper storage is crucial to maintain the compound's stability and activity.

Solid Powder: Store at -20°C for long-term stability (up to 3 years).

Stock Solutions: Prepare aliquots of your stock solution to avoid repeated freeze-thaw

cycles.

Store at -80°C for up to 1 year.

Store at -20°C for up to 1 month.

Troubleshooting Guide
Issue 1: The compound won't fully dissolve in DMSO.
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Cause: The DMSO may have absorbed moisture. Hygroscopic DMSO can significantly

hinder the dissolution of SGC2085 hydrochloride.

Solution: Always use a new, unopened vial or a properly stored anhydrous grade of DMSO.

Additional Steps: Gentle warming (e.g., in a 37°C water bath) and/or sonication can help

facilitate dissolution.

Issue 2: Precipitation occurred after diluting my DMSO stock solution into aqueous cell culture

media.

Cause: This is a common issue for compounds with low aqueous solubility. The high

concentration of the compound in the DMSO stock is no longer soluble when diluted into a

primarily aqueous environment.

Troubleshooting Steps:

Lower the Final Concentration: Attempt the experiment with a lower final concentration of

SGC2085 hydrochloride.

Minimize Final DMSO Concentration: Ensure the final percentage of DMSO in your cell

culture medium is as low as possible, typically below 0.5%, to avoid both solubility issues

and solvent toxicity.

Serial Dilutions: Perform serial dilutions in your culture medium to gradually lower the

concentration, which may help keep the compound in solution.

Vehicle Control: Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments to account for any effects of the solvent.

Issue 3: I am not observing the expected cellular activity.

Cause 1: Poor Permeability: Some studies have noted that SGC2085 may have poor cell

permeability, which could lead to a lack of observable cellular activity at certain

concentrations (e.g., up to 10 µM in some cell lines).
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Solution 1: You may need to use higher concentrations or a more sensitive assay. Ensure

your experimental endpoint is directly related to CARM1 activity.

Cause 2: Compound Degradation: Improper storage of stock solutions can lead to

degradation and loss of bioactivity.

Solution 2: Always use freshly prepared working solutions or stock solutions that have been

stored correctly at -80°C and have not undergone multiple freeze-thaw cycles.

Experimental Protocols
Protocol: Preparation of SGC2085 Hydrochloride Stock
and Working Solutions for In Vitro Assays
This protocol outlines the steps for preparing solutions for use in cell-based experiments, such

as treating HEK293 cells.
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Workflow for preparing SGC2085 HCl and treating cell cultures.
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Methodology:

Prepare Stock Solution (e.g., 50 mM):

Accurately weigh the required amount of SGC2085 hydrochloride powder (Formula

Weight: 348.9 g/mol ).

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration. For example, to make a 50 mM stock solution, dissolve 17.45 mg of

SGC2085 HCl in 1 mL of DMSO.

Vortex or sonicate the solution until the powder is completely dissolved. The solution

should be clear.

Aliquot the stock solution into small, single-use volumes in tightly sealed tubes to prevent

moisture absorption and degradation from repeated freeze-thaw cycles.

Store these aliquots at -80°C for long-term use (up to 1 year).

Prepare Working Solution for Cell Treatment:

On the day of the experiment, thaw a single aliquot of the DMSO stock solution.

Pre-warm the required volume of your complete cell culture medium (e.g., DMEM with

10% FBS) to 37°C.

Dilute the stock solution directly into the pre-warmed medium to achieve your final desired

working concentration (e.g., 1 µM, 10 µM, etc.). Mix gently but thoroughly.

Crucially: Ensure the final concentration of DMSO in the medium is below 0.5% to avoid

solvent toxicity and solubility problems.

Use this working solution immediately to treat your cells.

Cell Treatment and Lysis (Example):

Grow cells (e.g., HEK293) to the desired confluency (e.g.,
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To cite this document: BenchChem. [SGC2085 hydrochloride solubility in DMSO and other
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593814#sgc2085-hydrochloride-solubility-in-dmso-
and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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